Cas no 2171688-36-9 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid
• CAS No: 2171688-36-9
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6358168
• PubChem ID: 165876280
• Update Time: 2025-10-28

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid
• EN300-1517180
• 2171688-36-9
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c1-2-7-23(25(31)29-24-14-16(26(32)33)12-13-22(24)28)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-14,21,23H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HFQLLTPJVTYLQC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid

Exploring the Potential of 3-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido)-4-fluorobenzoic Acid in Modern Drug Discovery

3-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido)-4-fluorobenzoic acid, with the CAS number 2171688-36-9, is a compound that has garnered significant attention in the field of organic chemistry and drug development. This compound, often referred to as Fmoc-Pentanamido-FBA, is a derivative of benzoic acid with a fluorine substituent and a complex side chain incorporating a fluorenylmethoxycarbonyl (Fmoc) group. The presence of the Fmoc group suggests its potential use in peptide synthesis, where it serves as a protecting group for amino acids.

Recent studies have highlighted the versatility of this compound in various chemical reactions. For instance, researchers have demonstrated its utility in click chemistry, where it acts as a reactive partner in the formation of covalent bonds under mild conditions. This property makes it an attractive candidate for the synthesis of bioactive molecules and drug delivery systems. Moreover, the fluorine substituent at the para position of the benzoic acid moiety imparts unique electronic and steric properties, which can be exploited in designing drugs with specific pharmacokinetic profiles.

The synthesis of 3-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido)-4-fluorobenzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the coupling of Fmoc-amino acids with fluorinated aromatic compounds, followed by purification to ensure high purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

In terms of applications, this compound has shown promise in several therapeutic areas. For example, it has been investigated as a potential lead molecule in anti-cancer drug development. Preclinical studies suggest that it may inhibit key enzymes involved in tumor progression, making it a valuable tool for further research in oncology. Additionally, its ability to modulate cellular signaling pathways has led to its exploration in neurodegenerative diseases and inflammation-related conditions.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies reveal that it exhibits strong binding affinity to several target proteins, which is crucial for its potential therapeutic applications. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, aiding in the design of more potent derivatives.

In conclusion, 3-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido)-4-fluorobenzoic acid represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for developing novel therapeutics. As ongoing studies continue to unravel its full potential, this compound is poised to make a substantial impact on the field of medicinal chemistry.